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Compound of Interest

Compound Name: Mmp2-IN-3

Cat. No.: B10857883 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Mmp2-IN-3 (CAS 897799-81-4) is not

publicly available. The following guidance is based on general best practices for handling

potent, small-molecule inhibitors in a research laboratory setting. Researchers must conduct a

thorough risk assessment for their specific use case and adhere to all institutional and local

safety regulations.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Mmp2-IN-3, a potent inhibitor of matrix

metalloproteinase-2 (MMP-2).

Operational Plan: Personal Protective Equipment (PPE)
Given that Mmp2-IN-3 is a potent bioactive compound with unknown specific hazards, a

cautious approach to personal protection is warranted. The following table summarizes the

recommended PPE.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn in conjunction with

goggles when there is a

significant splash hazard.

To protect eyes and face from

splashes of chemical solutions

or airborne particles.

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Check glove

manufacturer's compatibility

charts for the specific solvent

being used. Double gloving

may be appropriate for

handling concentrated

solutions.

To prevent skin contact with

the compound.

Body Protection

A fully buttoned lab coat. For

procedures with a higher risk

of contamination, a disposable

gown is recommended.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. If

weighing or handling the solid

compound where dust may be

generated, use of a certified

respirator (e.g., N95) within a

fume hood is advisable.

To prevent inhalation of

airborne particles.

Procedural Guidance: Handling and Storage
Handling:

Engineering Controls: All work with solid Mmp2-IN-3 and concentrated stock solutions

should be conducted in a certified chemical fume hood to minimize inhalation exposure.
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Weighing: When weighing the solid compound, use a balance inside a fume hood or a

ventilated balance enclosure.

Solution Preparation: Prepare solutions in the fume hood. Avoid creating aerosols.

General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the compound, even if gloves were worn.

Storage and Stability: Vendor information provides specific recommendations for the storage of

Mmp2-IN-3 to ensure its stability.

Form
Storage

Temperature
Duration Notes

Stock Solution -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Stock Solution -20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing while under a

safety shower. Seek medical attention.[2]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention and

provide the Safety Data Sheet (if available) or

chemical name to the medical personnel.[2]

Minor Spill (Contained in fume hood)

Alert others in the area. Wearing appropriate

PPE, absorb the spill with an inert absorbent

material (e.g., vermiculite, sand).[3] Collect the

absorbed material into a sealed container for

hazardous waste disposal. Clean the spill area

with a suitable solvent and then soap and water.

Major Spill (Outside of fume hood)

Evacuate all non-essential personnel from the

area.[4] Alert your institution's emergency

response team. Close the laboratory door and

post a warning sign. Do not attempt to clean up

a large spill without proper training and

equipment.[3][4]

Disposal Plan
All waste containing Mmp2-IN-3 must be treated as hazardous chemical waste.

Solid Waste: Collect all disposable labware (e.g., pipette tips, tubes, gloves) that has come

into contact with Mmp2-IN-3 in a dedicated, sealed, and clearly labeled hazardous waste

container.
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Liquid Waste: Collect all liquid waste containing Mmp2-IN-3 in a sealed, properly labeled,

and chemically compatible hazardous waste container. Do not pour down the drain.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety office, following all local, state, and federal regulations.

Experimental Context: MMP-2 in Cancer
Progression
Mmp2-IN-3 is an inhibitor of MMP-2, an enzyme that plays a significant role in cancer

progression. MMPs, particularly MMP-2, are key to the degradation of the extracellular matrix

(ECM), a critical step in tumor invasion and metastasis.[5][6][7] The activity of MMP-2 is

implicated in several signaling pathways that promote cancer cell dissemination.

Below is a diagram illustrating a simplified signaling pathway involving MMP-2 in the context of

cancer metastasis, which Mmp2-IN-3 is designed to inhibit.
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Caption: Simplified signaling pathway of MMP-2 activation and its role in cancer metastasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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